Cas no 1797085-88-1 (1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3-(2-methoxynaphthalen-1-yl)propan-1-one)

• Product Name: 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3-(2-methoxynaphthalen-1-yl)propan-1-one
• CAS No: 1797085-88-1
• MF: C₂₄H₂₅NO₅S
• MW: 439.524005651474
• CID: 5370205
• Update Time: 2025-05-24

1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3-(2-methoxynaphthalen-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-1-naphthalenyl)-1-[3-[(4-methoxyphenyl)sulfonyl]-1-azetidinyl]-1-propanone
• 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3-(2-methoxynaphthalen-1-yl)propan-1-one

• Inchi： 1S/C24H25NO5S/c1-29-18-8-10-19(11-9-18)31(27,28)20-15-25(16-20)24(26)14-12-22-21-6-4-3-5-17(21)7-13-23(22)30-2/h3-11,13,20H,12,14-16H2,1-2H3
• InChI Key： PGNOOAPJBLIMLS-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1)(=O)CCC1=C2C(C=CC=C2)=CC=C1OC

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 690.3±55.0 °C(Predicted)
• pka: -3.54±0.40(Predicted)

Additional information on 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3-(2-methoxynaphthalen-1-yl)propan-1-one

Compound CAS No. 1797085-88-1: 1-[3-(4-Methoxybenzenesulfonyl)azetidin-1-yl]-3-(2-methoxynaphthalen-1-yl)propan-1-one

The compound with CAS No. 1797085-88-1, known as 1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]-3-(2-methoxynaphthalen-1-yl)propan-1-one, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which includes a 4-methoxybenzenesulfonyl group attached to an azetidine ring and a 2-methoxynaphthalen moiety linked to a propanone group. The combination of these functional groups makes this compound a promising candidate for various applications.

Recent studies have highlighted the importance of azetidine derivatives in drug design due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The 4-methoxybenzenesulfonyl group, in particular, has been shown to enhance the stability and bioavailability of molecules, making it a valuable component in medicinal chemistry. Additionally, the presence of the 2-methoxynaphthalen group introduces aromaticity and electronic diversity, which can be exploited for designing molecules with specific interactions.

One of the most exciting developments involving this compound is its potential role in targeted drug delivery systems. Researchers have demonstrated that the propanone group can serve as a platform for attaching bioactive agents or imaging probes, enabling precise targeting of diseased tissues. This property has garnered significant attention in oncology research, where precise drug delivery is critical for minimizing side effects and improving therapeutic outcomes.

Moreover, the compound's structural versatility has led to its exploration in the field of optoelectronics. The naphthalene moiety contributes to its photoluminescent properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Recent advancements in synthetic methodologies have also made it possible to produce this compound with higher yields and greater purity, further enhancing its applicability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during these reactions. Notably, the introduction of the methoxy groups plays a crucial role in stabilizing intermediates and ensuring the formation of the desired product.

The compound's ability to form stable complexes with metal ions has also opened new avenues for its application in catalysis. For instance, researchers have reported that when coordinated with palladium or platinum ions, this compound exhibits enhanced catalytic activity in cross-coupling reactions—a key area in organic synthesis.

Looking ahead, ongoing studies are focused on optimizing the compound's pharmacokinetic profile for clinical applications. By modifying the substituents on the azetidine ring or altering the naphthalene moiety, scientists aim to enhance its solubility and reduce potential toxicity. These efforts are supported by advanced computational modeling techniques that allow for precise predictions of molecular behavior.

In conclusion, CAS No. 1797085-88-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in pharmaceuticals, materials science, and catalysis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a pivotal role in shaping future innovations.